2-(3-chloro-4-methylbenzyl)benzoic acid

• IUPAC Name: 2-[(3-chloro-4-methylphenyl)methyl]benzoic acid
• InChI: InChI=1S/C15H13ClO2/c1-10-6-7-11(9-14(10)16)8-12-4-2-3-5-13(12)15(17)18/h2-7,9H,8H2,1H3,(H,17,18)
• InChI Key: OGMSWHLBDVEYFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CC2=CC=CC=C2C(=O)O)Cl
• Molecular Formula: C15H13ClO2
• Molecular Weight: 260.71 g/mol

Description

2-(3-chloro-4-methylbenzyl)benzoic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as 3-chloro-4-methylbenzylidenemalononitrile and is commonly referred to as CS gas.

Mechanism of Action

The mechanism of action of 2-(3-chloro-4-methylbenzyl)benzoic acid involves the activation of the TRPA1 ion channel, which leads to the release of calcium ions from intracellular stores. This results in the activation of various signaling pathways, leading to the production of inflammatory mediators and the initiation of an inflammatory response. The activation of the TRPA1 ion channel by this compound has been shown to be dose-dependent, and the resulting inflammatory response can vary depending on the concentration of the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been extensively studied. This compound has been shown to induce an inflammatory response in various cell types, including epithelial cells, macrophages, and neutrophils. In addition, this compound has also been shown to induce oxidative stress and DNA damage in various cell types.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3-chloro-4-methylbenzyl)benzoic acid in lab experiments include its high purity and stability, as well as its ability to induce a dose-dependent inflammatory response. However, there are also limitations to using this compound in lab experiments, including its potential toxicity and the need for specialized equipment and protocols to handle it safely.

Future Directions

There are several future directions for research on 2-(3-chloro-4-methylbenzyl)benzoic acid. One potential direction is the development of new synthetic methods to produce this compound with higher yield and purity. Another direction is the investigation of the potential therapeutic applications of this compound, particularly in the treatment of inflammatory diseases. Finally, further studies are needed to elucidate the mechanism of action of this compound and its potential interactions with other chemical compounds.

Synthesis Methods

The synthesis of 2-(3-chloro-4-methylbenzyl)benzoic acid involves the reaction of 3-chloro-4-methylbenzyl chloride with malonic acid in the presence of sodium ethoxide. The resulting product is then subjected to hydrolysis to obtain the final product. This method has been widely used to synthesize this compound with high yield and purity.

Scientific Research Applications

2-(3-chloro-4-methylbenzyl)benzoic acid has been extensively studied for its potential applications in various fields of scientific research. This compound has been used as a chemical weapon, riot control agent, and as a tool to study the mechanism of action of various chemical compounds. In addition, this compound has also been used in the synthesis of various other chemical compounds, including pharmaceuticals.